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Compound of Interest

Compound Name: Triethylaluminum

Cat. No.: B1256330 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Triethylaluminum (TEAL) is a highly versatile and reactive organoaluminum compound with

significant applications in industrial and academic research. This guide provides a

comprehensive overview of its chemical properties, reactivity, and handling procedures, tailored

for professionals in chemistry and drug development.

Core Chemical and Physical Properties
Triethylaluminum, with the chemical formula Al₂(C₂H₅)₆, exists as a dimer at room

temperature, featuring bridging ethyl groups.[1] It is a colorless, pyrophoric liquid that ignites

spontaneously upon contact with air and reacts violently with water.[1][2] Due to its hazardous

nature, it requires specialized handling techniques under an inert atmosphere.[3][4]

Physical Properties of Triethylaluminum
The physical characteristics of triethylaluminum are crucial for its handling and use in various

applications. Below is a summary of its key physical properties.
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Property Value References

Molecular Formula C₆H₁₅Al (monomer) [2]

Molecular Weight 114.16 g/mol (monomer) [2]

Appearance Colorless liquid [2]

Melting Point -50 °C (-58 °F) [5]

Boiling Point
128-130 °C (262-266 °F) at 50

mmHg
[1][5]

Density 0.832 g/cm³ at 25 °C [6]

Vapor Pressure 1 mmHg at 62.2 °C [5]

Flash Point -18 °C (-0.4 °F) [5]

Solubility

Soluble in aromatic and

saturated aliphatic and

cycloaliphatic hydrocarbons.

Reacts violently with water.

[6]

Viscosity 2.5 mPa·s at 25 °C [6]

Thermodynamic Properties of Triethylaluminum
The thermodynamic data for triethylaluminum highlights its high energy content and reactivity.

Property Value References

Heat of Formation (liquid, 25

°C)
-218 kJ/mol [6]

Heat of Combustion (25 °C) -5105.70 ± 2.90 kJ/mol [1]

Heat of Vaporization 536 J/g [6]

Heat of Hydrolysis (25 °C) 4619 J/g [6]

Specific Heat (57 °C) 2.226 J/g·°C [6]
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Reactivity Profile
Triethylaluminum is a potent Lewis acid and a strong alkylating and reducing agent. Its

reactivity is dominated by the polarized aluminum-carbon bonds, which render the ethyl groups

nucleophilic and basic.

Reactivity with Air and Water
TEAL is extremely pyrophoric and ignites spontaneously upon exposure to air.[1] It also reacts

explosively with water, producing ethane and aluminum hydroxide.[1][2] These reactions are

highly exothermic and present significant safety hazards.

Reactivity with Protic Reagents
TEAL reacts vigorously with protic compounds such as alcohols, amines, and terminal alkynes.

The reaction involves the protonolysis of the Al-C bond, leading to the formation of ethane and

the corresponding aluminum alkoxide, amide, or acetylide.[1] The reactivity with primary and

secondary amines can be influenced by steric hindrance.[7][8]

Role in Ziegler-Natta Polymerization
A primary industrial application of TEAL is as a co-catalyst in Ziegler-Natta polymerization of

olefins, such as ethylene and propylene.[9][10] In this process, TEAL serves multiple functions:

Activation of the Transition Metal Catalyst: It alkylates the transition metal center (e.g.,

titanium) and reduces it to a lower oxidation state, creating the active catalytic species.[9][11]

Scavenging of Impurities: It reacts with and removes impurities like water and oxygen from

the reaction system, which would otherwise deactivate the catalyst.[1]

The polymerization proceeds via the Cossee-Arlman mechanism, involving the coordination of

the olefin to the vacant site on the transition metal, followed by migratory insertion into the

metal-alkyl bond.[12]
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Caption: Simplified Cossee-Arlman mechanism for Ziegler-Natta polymerization.

Applications in Organic Synthesis
Beyond polymerization, TEAL is a valuable reagent in various organic transformations:

Alkylation Reactions: It can act as an ethylating agent for various electrophiles.

Reduction of Carbonyl Compounds: It can reduce esters and ketones, although its reactivity

is generally lower than that of dedicated reducing agents like lithium aluminum hydride.[13]

Synthesis of Other Organoaluminum Compounds: TEAL is a precursor for the synthesis of

other organoaluminum reagents, such as diethylaluminum cyanide.[1]

Aufbau Reaction: It is used in the "Aufbau" (growth) reaction, where ethylene is oligomerized

to produce long-chain alpha-olefins, which are precursors to fatty alcohols and other

commercially important chemicals.[14][15]
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Caption: Overview of the key reactivity and applications of triethylaluminum.

Experimental Protocols & Handling
Extreme caution must be exercised when handling triethylaluminum due to its pyrophoric

nature. All manipulations must be performed under a dry, inert atmosphere (e.g., nitrogen or

argon) using appropriate personal protective equipment (PPE), including a flame-retardant lab

coat, safety glasses, and chemical-resistant gloves.[3][4] A Class D fire extinguisher for

combustible metals should be readily available.[16]

General Handling and Transfer
Glassware and Solvents: All glassware must be oven- or flame-dried and cooled under an

inert atmosphere before use. Solvents must be anhydrous.

Transfer Techniques: TEAL is typically transferred using gas-tight syringes or cannulas. The

container should be kept under a positive pressure of inert gas.[4]

Experimental Workflow: Ziegler-Natta Polymerization of
Ethylene (Illustrative)
This protocol provides a general workflow for the polymerization of ethylene using a TiCl₄/TEAL

catalyst system.
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Caption: A typical experimental workflow for Ziegler-Natta polymerization of ethylene.
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Quenching and Disposal
Unreacted TEAL must be carefully quenched and disposed of. This is typically done by slowly

adding a less reactive alcohol, such as isopropanol, to a cooled and diluted solution of the

reaction mixture, followed by the sequential addition of more reactive alcohols (e.g., ethanol,

methanol) and finally water.[12][16][17] The resulting aluminum salts can then be dissolved with

a mild acid.[16]

Conclusion
Triethylaluminum is a powerful and versatile reagent with significant applications in polymer

chemistry and organic synthesis. Its high reactivity, particularly its pyrophoric nature,

necessitates stringent safety precautions and specialized handling techniques. A thorough

understanding of its chemical properties and reactivity is essential for its safe and effective use

in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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